Cas no 168141-88-6 (Cyclopropanecarboxylic acid, 2-(acetyloxy)-, methyl ester, trans- (9CI))

Cyclopropanecarboxylic acid, 2-(acetyloxy)-, methyl ester, trans- (9CI) structure
168141-88-6 structure
Product Name:Cyclopropanecarboxylic acid, 2-(acetyloxy)-, methyl ester, trans- (9CI)
CAS No:168141-88-6
MF:C7H10O4
MW:158.151902675629
CID:1349194
PubChem ID:45090324
Update Time:2025-04-20

Cyclopropanecarboxylic acid, 2-(acetyloxy)-, methyl ester, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanecarboxylic acid, 2-(acetyloxy)-, methyl ester, trans- (9CI)
    • (1R,2R)-Methyl 2-acetoxycyclopropanecarboxylate
    • 1932780-99-8
    • 168141-88-6
    • rel-(1R,2R)-Methyl 2-acetoxycyclopropanecarboxylate
    • Inchi: 1S/C7H10O4/c1-4(8)11-6-3-5(6)7(9)10-2/h5-6H,3H2,1-2H3/t5-,6-/m1/s1
    • InChI Key: YWWPPUZWGMJPTD-PHDIDXHHSA-N
    • SMILES: O(C(C)=O)[C@@H]1C[C@H]1C(=O)OC

Computed Properties

  • Exact Mass: 158.0579
  • Monoisotopic Mass: 158.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
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